BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for A-395N
Ultraviolet (UV) Lamps

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A-395N

Cat. No.: B15602355

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of A-
395N series products, which are identified as ultraviolet (UV) lamps. These lamps are
categorized as "articles" and are generally not hazardous in their intact form. However, they
contain materials such as mercury and quartz (silica) that can pose health risks if the lamp is
broken. Adherence to these procedures is critical for maintaining a safe laboratory environment
and ensuring regulatory compliance.

Immediate Safety Protocols for Broken Lamps

In the event of a lamp breaking, the primary hazards are exposure to mercury vapor and cuts
from broken glass. The following steps must be taken immediately:

o Evacuate and Ventilate: Immediately evacuate the area where the breakage occurred to
prevent inhalation of mercury vapor. The area should be well-ventilated by opening windows
or using a fume hood.

o Personal Protective Equipment (PPE): Before cleaning, personnel must wear appropriate
PPE, including:

o Gloves: Neoprene or other chemical-resistant gloves.

o Eye Protection: Safety glasses with side shields or safety goggles.
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o Respiratory Protection: If exposure limits are exceeded or ventilation is poor, an approved
respirator should be used.

o Cleanup Procedure:

Use a mercury vacuum cleaner or other suitable means that avoid generating dust and

[¢]

mercury vapor.
o Take usual precautions for collecting broken glass.

o Place all materials, including broken lamp fragments and cleanup supplies, into a sealed,
airtight container to prevent the release of mercury vapor.

o Label the container clearly as "Hazardous Waste: Contains Mercury."

Disposal Plan for Intact and Broken Lamps

All A-395N lamps, whether intact or broken, should be treated as hazardous waste due to their

mercury content.
Operational Steps for Disposal:

e Segregation: Do not dispose of A-395N lamps in general laboratory trash. They must be
segregated for hazardous waste collection.

e Containerization:

o Intact Lamps: Place used, intact lamps in a designated, labeled container that will prevent
breakage.

o Broken Lamps: As described above, place all fragments and cleanup materials in a
sealed, airtight container labeled as hazardous waste containing mercury.

» Storage: Store the hazardous waste containers in a cool, well-ventilated area, away from
direct sunlight and heat sources. Scrap UV discharge lamps may be stored for up to one
year before being shipped for recycling.
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» Waste Collection: Arrange for collection by a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for the disposal of mercury-containing waste.

Quantitative Data Summary

The following table summarizes the hazardous components found in typical UV lamps of this
type.

ACGIH
% by OSHA (PEL)
Component CASRN EC Number . (TLV)
Weight (mg/m3)
(mg/m?)
Quartz
. 60676-86-0 262-373-8 ~80 0.1 0.8
(Silica)
Mercury (Hg) 7439-97-6 N/A <0.05 0.025 0.1 (Ceiling)

Health Hazard Information

Exposure to the contents of a broken lamp can lead to the following health effects:

» Acute Effects of Mercury Exposure: Inhalation of high concentrations of mercury vapor can
cause pneumonitis, chest pains, shortness of breath, coughing, gingivitis, and salivation.
Skin or eye contact may cause redness and irritation.

o Chronic Effects of Mercury Exposure: Chronic exposure to mercury vapor can lead to
tremors and neuropsychiatric problems.

 Silica Exposure: Chronic exposure to fused silica dust may cause lung injury.

Experimental Workflow: A-395N Lamp Disposal
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Caption: Workflow for the proper disposal of intact and broken A-395N UV lamps.
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 To cite this document: BenchChem. [Proper Disposal Procedures for A-395N Ultraviolet (UV)
Lamps]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602355#a-395n-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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